Cas no 2411199-33-0 (1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate)

• Product Name: 1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate
• CAS No: 2411199-33-0
• MF: C₁₇H₁₆FNO₅S
• MW: 365.376047134399
• CID: 5682549
• PubChem ID: 165768008
• Update Time: 2025-06-08

1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26602410
• 2411199-33-0
• Z4317932758
• 1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate

• Inchi： 1S/C17H16FNO5S/c18-25(21,22)24-15-9-6-14(7-10-15)19-17(20)23-16-8-5-12-3-1-2-4-13(12)11-16/h1-4,6-7,9-10,16H,5,8,11H2,(H,19,20)
• InChI Key： QTGQIWHQWUAQTA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)NC(=O)OC1CC2C=CC=CC=2CC1)F

Computed Properties

• Exact Mass: 365.07332195g/mol
• Monoisotopic Mass: 365.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.1Ų

Additional information on 1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate

Comprehensive Overview of 1,2,3,4-Tetrahydronaphthalen-2-yl N-{4-[(Fluorosulfonyl)oxy]phenyl}carbamate (CAS No. 2411199-33-0)

The compound 1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate (CAS No. 2411199-33-0) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydronaphthalene core and fluorosulfonyloxy moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in modern research, addressing common queries and industry trends.

In recent years, the demand for sulfonate esters and carbamate derivatives has surged due to their versatility in drug design and material science. The 1,2,3,4-tetrahydronaphthalen-2-yl group, a partially hydrogenated naphthalene structure, is particularly valued for its balanced lipophilicity and metabolic stability. Researchers frequently search for "CAS 2411199-33-0 applications" or "synthesis of fluorosulfonyl carbamates," reflecting the compound's growing prominence in synthetic chemistry.

The fluorosulfonyloxy functional group in this compound is a key reactive handle, enabling conjugation with nucleophiles or participation in cross-coupling reactions. This aligns with the broader trend of "click chemistry" and "late-stage functionalization"—hot topics in medicinal chemistry forums. Laboratories optimizing "carbamate-protecting groups" or "sulfonyl transfer reagents" may find this compound particularly useful for tailored molecular modifications.

From a pharmacological perspective, the tetrahydronaphthalene scaffold is associated with CNS activity, prompting inquiries like "neuroactive carbamate derivatives." While 2411199-33-0 itself is primarily a research tool, its structural analogs have been investigated for modulating neurotransmitter systems. The compound's N-phenylcarbamate segment also resonates with studies on enzyme inhibition, a recurring theme in "targeted drug discovery" discussions.

Analytical chemists focusing on "HPLC method development" for complex esters may reference this compound's UV-active aromatic system. Its fluorosulfonyl group further allows for ¹⁹F-NMR tracking, a technique gaining traction in "real-time reaction monitoring." These attributes position CAS 2411199-33-0 as a multifaceted tool in method validation and mechanistic studies.

Environmental and regulatory considerations are increasingly shaping chemical research. The compound's hydrolytic stability and potential degradation pathways under "green chemistry conditions" are pertinent to sustainable development goals. Queries such as "biodegradable carbamates" highlight the need for eco-friendly alternatives, though 1,2,3,4-tetrahydronaphthalen-2-yl N-{4-[(fluorosulfonyl)oxy]phenyl}carbamate remains a controlled-use research material.

In material science, the interplay between the tetrahydronaphthalene ring's rigidity and the sulfonate ester's reactivity opens avenues for polymer modifications. Patent databases reveal growing interest in "high-performance polymer additives," where similar structures serve as crosslinkers or surface modifiers. This aligns with industrial searches for "thermal-stable carbamates."

To summarize, CAS 2411199-33-0 exemplifies the convergence of synthetic utility and structural novelty. Its relevance spans "medicinal chemistry scaffolds," "advanced synthetic intermediates," and "analytical standards," addressing diverse user intents from academic to industrial sectors. Continued research will likely uncover further applications, solidifying its role in contemporary chemical innovation.